2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride

• IUPAC Name: 2,4,6-trimethyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide;dihydrochloride
• InChI: InChI=1S/C15H25N3O2S.2ClH/c1-12-10-13(2)15(14(3)11-12)21(19,20)17-6-9-18-7-4-16-5-8-18;;/h10-11,16-17H,4-9H2,1-3H3;2*1H
• InChI Key: KTDPJCAZCYVNHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NCCN2CCNCC2)C.Cl.Cl
• Molecular Formula: C15H27Cl2N3O2S
• Molecular Weight: 384.4 g/mol

Description

2,4,6-Trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide dihydrochloride is a synthetic sulfonamide derivative characterized by a piperazine-ethylamine linker attached to a tri-substituted aromatic sulfonamide core. Its dihydrochloride salt form enhances solubility and stability for pharmaceutical or biochemical applications. The piperazine moiety provides a secondary amine for further functionalization or interaction with biological targets, such as receptors or enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride typically involves multiple steps:

Formation of the Benzene Sulfonamide: The initial step involves the sulfonation of 2,4,6-trimethylbenzene to form 2,4,6-trimethylbenzenesulfonyl chloride.

Introduction of the Piperazine Moiety: The sulfonyl chloride is then reacted with piperazine in the presence of a base, such as triethylamine, to form 2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide.

Formation of the Dihydrochloride Salt: The final step involves the treatment of the sulfonamide with hydrochloric acid to form the dihydrochloride salt.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to maximize yield and purity. This includes precise control of temperature, pressure, and reaction time, as well as the use of industrial-grade reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active site residues, while the piperazine moiety can enhance binding affinity through hydrophobic interactions. These interactions can inhibit enzyme activity or modulate receptor function, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share sulfonamide or piperazine motifs but differ in substituents, stereochemistry, or appended functional groups. Below is a systematic comparison:

Piperazine-Ethyl Sulfonamide Derivatives

• Compound A: 6-{2-[4-(12-Benzothiazol-3-yl)piperazin-1-yl]ethyl}-4,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one methanesulfonate (CAS 676116-04-4) Key Differences: Incorporates a benzothiazole-quinolinone hybrid structure instead of a trimethylbenzene sulfonamide.

• Compound B : N-[2-[5-Oxo-(2R/S)-[2-phenyl-(1S)-(3-phenylureido)ethyl]piperazin-1-yl]acetyl]-Orn-NHBn hydrochloride

  • Key Differences : Features a phenylureidoethyl-piperazine core and ornithine-derived side chain.
  • Synthesis : Prepared via hydrogenation with Pd(C)/HCl, yielding stereoisomers with distinct NMR profiles (δ 1.2–7.4 ppm for protons; δ 20–175 ppm for carbons) .

Sulfonamide-Piperazine Hybrids in Pharmaceuticals

• Ziprasidone Hydrochloride Related Compounds
  • Related Compound B : 5,5'-Bis(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6,6'-dichloro-3-hydroxy-3,3'-biindoline-2,2'-dione (CAS: 839.85 g/mol)
• Key Differences : Contains a bis-benzoisothiazol-piperazine structure with dichlorobiindoline, increasing molecular weight and complexity.
  • Related Compound C : 3-(Benzo[d]isothiazol-3-yl)-5-(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6-chloroindolin-2-one (CAS: 546.11 g/mol)
• Key Differences: Smaller indolinone core with dual benzoisothiazol-piperazine groups, enhancing receptor cross-reactivity .

Pyridinyl-Piperazine Sulfonamides

• Compound C : 2,6-Dichloro-4-[2-(piperazin-1-yl)pyridin-4-yl]-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide
  • Key Differences : Substitutes ethyl linker with pyridinyl, altering electronic properties and binding kinetics.
  • Applications : Evaluated as a selective inhibitor in enzyme assays, with purity confirmed by LC-MS (m/z ≈ 508) .

Quinoxaline-Linked Sulfonamides

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Core Structure	Molecular Weight (g/mol)	Key Functional Groups	Solubility (HCl Salt)
Target Compound	Trimethylbenzene sulfonamide	~455.4 (calculated)	Piperazine-ethyl, dihydrochloride	High (aqueous)
Compound A	Benzothiazole-quinolinone	~560.6 (reported)	Methanesulfonate, benzothiazole	Moderate
Ziprasidone Related Compound B	Biindoline-dione	839.85	Bis-benzoisothiazol-piperazine	Low
Compound C (Pyridinyl derivative)	Dichlorophenyl-pyridinyl	~508 (LC-MS)	Pyridinyl-piperazine, trimethylpyrazole	Moderate

Key Research Findings

• Bioactivity : The target compound’s trimethylbenzene sulfonamide group may reduce off-target interactions compared to bulkier analogs like Ziprasidone derivatives .
• Synthetic Efficiency : The dihydrochloride form simplifies purification compared to stereoisomeric analogs requiring chiral resolution (e.g., Compound B) .
• Solubility : The dihydrochloride salt enhances aqueous solubility relative to neutral sulfonamides (e.g., Compound D) .